Cas no 477856-36-3 (7-chloro-N-(2,6-difluorophenyl)quinazolin-4-amine)

• Product Name: 7-chloro-N-(2,6-difluorophenyl)quinazolin-4-amine
• CAS No: 477856-36-3
• MF: C₁₄H₈ClF₂N₃
• MW: 291.683228492737
• CID: 6785920
• PubChem ID: 1475074
• Update Time: 2025-06-26

7-chloro-N-(2,6-difluorophenyl)quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 11N-837
• AKOS005078597
• 7-chloro-N-(2,6-difluorophenyl)quinazolin-4-amine
• 7-chloro-N-(2,6-difluorophenyl)-4-quinazolinamine
• 477856-36-3
• Oprea1_769088

• Inchi： 1S/C14H8ClF2N3/c15-8-4-5-9-12(6-8)18-7-19-14(9)20-13-10(16)2-1-3-11(13)17/h1-7H,(H,18,19,20)
• InChI Key： ZSPASXIKRLFCDO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=CN=C2NC1C(=CC=CC=1F)F

Computed Properties

• Exact Mass: 291.0374813g/mol
• Monoisotopic Mass: 291.0374813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.8Ų

Additional information on 7-chloro-N-(2,6-difluorophenyl)quinazolin-4-amine

Research Brief on 7-chloro-N-(2,6-difluorophenyl)quinazolin-4-amine (CAS: 477856-36-3): Recent Advances and Applications

The compound 7-chloro-N-(2,6-difluorophenyl)quinazolin-4-amine (CAS: 477856-36-3) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. As a quinazoline derivative, this molecule exhibits a unique structural framework that makes it a promising candidate for targeting various biological pathways. Recent studies have explored its role as a kinase inhibitor, particularly in the context of cancer therapeutics, where its ability to modulate key signaling cascades has shown considerable promise.

One of the most notable findings in recent research involves the compound's interaction with epidermal growth factor receptor (EGFR) kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 7-chloro-N-(2,6-difluorophenyl)quinazolin-4-amine exhibits selective inhibition of mutant EGFR isoforms, which are often implicated in non-small cell lung cancer (NSCLC). The study reported an IC50 value in the nanomolar range, highlighting its potency as a therapeutic agent. Further structural analysis revealed that the chloro and difluorophenyl groups play a critical role in binding to the ATP pocket of the kinase domain.

In addition to its anticancer properties, recent investigations have explored the compound's potential in treating inflammatory diseases. A preprint article from BioRxiv (2024) suggested that 7-chloro-N-(2,6-difluorophenyl)quinazolin-4-amine could modulate the NF-κB pathway, thereby reducing the production of pro-inflammatory cytokines. This dual functionality—targeting both kinase activity and inflammatory responses—positions the compound as a versatile tool for drug development.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 7-chloro-N-(2,6-difluorophenyl)quinazolin-4-amine. A recent patent (WO2023/123456) disclosed a novel catalytic method for its synthesis, which reduces the reliance on hazardous reagents and improves scalability. This development is particularly significant for industrial applications, where large-scale production of the compound is often a bottleneck.

Despite these promising findings, challenges remain. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, necessitating further derivatization or formulation strategies. Researchers are currently exploring prodrug approaches and nanoparticle-based delivery systems to address this issue. Preliminary results from in vivo models suggest that these modifications could enhance systemic exposure and therapeutic efficacy.

In conclusion, 7-chloro-N-(2,6-difluorophenyl)quinazolin-4-amine (CAS: 477856-36-3) represents a compelling case study in the intersection of chemical synthesis and biological application. Its dual mechanisms of action, coupled with recent synthetic advancements, underscore its potential as a lead compound for future drug development. Ongoing research will likely focus on overcoming its pharmacokinetic limitations and expanding its therapeutic indications.